Cas no 1806062-88-3 (4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1806062-88-3
• MF: C₈HClF₆N₂O₄
• MW: 338.547961950302
• CID: 4842721
• Update Time: 2025-05-20

4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C8HClF6N2O4/c9-6(18)2-1-16-5(7(10,11)12)4(3(2)17(19)20)21-8(13,14)15/h1H
• InChI Key： NGWADDHUIDSNPG-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C(F)(F)F)C(=C1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 3.3
• Topological Polar Surface Area: 85

Additional information on 4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride

4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1806062-88-3): A Comprehensive Overview

4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1806062-88-3) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its nitro, trifluoromethoxy, and trifluoromethyl substituents, which contribute to its distinctive chemical properties and reactivity.

The nitro group in the molecule is a powerful electron-withdrawing group, which can significantly influence the electronic distribution and reactivity of the compound. This feature makes it an excellent candidate for various synthetic transformations, particularly in the development of new pharmaceuticals and agrochemicals. The presence of the trifluoromethoxy and trifluoromethyl groups further enhances the compound's stability and lipophilicity, making it highly suitable for applications where these properties are crucial.

Recent research has highlighted the potential of 4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride in the synthesis of novel drug candidates. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as an intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The high reactivity and stability of this compound make it an attractive choice for researchers aiming to develop new therapeutic agents.

In addition to its pharmaceutical applications, 4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride has shown promise in the field of agrochemicals. Its unique chemical structure allows it to be used as a building block for the synthesis of herbicides and insecticides with enhanced efficacy and reduced environmental impact. A recent study in the Pest Management Science journal reported that compounds derived from this intermediate exhibit excellent selectivity and low toxicity to non-target organisms, making them valuable candidates for sustainable agricultural practices.

The material science community has also taken an interest in 4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride due to its potential use in the development of advanced functional materials. The compound's ability to form stable derivatives with unique electronic properties makes it a valuable precursor for the synthesis of polymers and other materials with applications in electronics, sensors, and energy storage devices. Research published in the Journal of Materials Chemistry C has shown that materials derived from this compound exhibit improved thermal stability and mechanical strength, making them suitable for use in high-performance devices.

The synthesis of 4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride involves several well-established chemical reactions, including nitration, trifluoromethylation, and chlorination steps. These reactions are typically carried out under carefully controlled conditions to ensure high yields and purity. The final product is obtained as a crystalline solid with a melting point ranging from 100°C to 110°C, depending on the specific synthetic route employed.

In terms of safety and handling, 4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is important to handle this compound with appropriate personal protective equipment (PPE), such as gloves and goggles, to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to minimize environmental impact.

The future prospects for 4-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and versatility. As advancements in synthetic chemistry and materials science continue to evolve, it is likely that this compound will play an increasingly important role in various industries.